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Compound of Interest

Compound Name: Chaetomin

Cat. No.: B1205490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chaetomin is a mycotoxin produced by various species of the Chaetomium fungus, notably

Chaetomium globosum. It exhibits a range of biological activities, including potent anticancer

and antibiotic properties. The mechanism of its anticancer effects involves the inhibition of

hypoxia-inducible factor-1α (HIF-1α), interference with the PI3K/Akt signaling pathway, and

induction of reactive oxygen species (ROS), which can lead to cell cycle arrest and apoptosis.

[1][2][3][4][5] Accurate and reliable quantification of chaetomin is crucial for research into its

therapeutic potential, for quality control in fermentation processes, and for toxicological

assessments. This application note provides a detailed protocol for the quantification of

chaetomin in fungal extracts using a reversed-phase high-performance liquid chromatography

(RP-HPLC) method with UV detection.

Experimental Protocols
Sample Preparation from Fungal Culture
This protocol describes the extraction of chaetomin from a liquid culture of a chaetomin-

producing fungal strain.

Materials:
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Fungal culture broth

Ethyl acetate (HPLC grade)

Methanol (HPLC grade)

Anhydrous sodium sulfate

Rotary evaporator

Centrifuge and centrifuge tubes

Syringe filters (0.22 µm or 0.45 µm)

Procedure:

Extraction:

Harvest the fungal culture broth.

Perform a liquid-liquid extraction by mixing the culture filtrate with an equal volume of ethyl

acetate in a separatory funnel.

Shake vigorously for 2-3 minutes and allow the layers to separate.

Collect the upper organic (ethyl acetate) layer.

Repeat the extraction process two more times to ensure complete extraction of

chaetomin.

Drying and Concentration:

Pool the ethyl acetate extracts and dry over anhydrous sodium sulfate to remove any

residual water.

Concentrate the extract to dryness using a rotary evaporator at a temperature below 45°C.

Sample Reconstitution:
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Dissolve the dried extract in a known volume of methanol.

Filter the solution through a 0.22 µm or 0.45 µm syringe filter into an HPLC vial prior to

analysis.

HPLC Method for Chaetomin Quantification
Instrumentation and Conditions:

Parameter Specification

HPLC System
A standard HPLC system with a pump,

autosampler, column oven, and UV-Vis detector.

Column
C18 reversed-phase column (e.g., 250 mm x 4.6

mm, 5 µm particle size).

Mobile Phase A HPLC-grade water

Mobile Phase B HPLC-grade acetonitrile

Gradient Program Time (min)

0

20

25

26

30

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 290 nm[6]

Injection Volume 10 µL

Run Time 30 minutes
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Note: The gradient program is a starting point and may require optimization based on the

specific column and HPLC system used.

Preparation of Standard Solutions
Materials:

Chaetomin analytical standard

Methanol (HPLC grade)

Procedure:

Stock Solution (1 mg/mL): Accurately weigh 10 mg of chaetomin standard and dissolve it in

10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with methanol to achieve concentrations ranging from 1 µg/mL to

100 µg/mL. These will be used to construct a calibration curve.

Data Presentation
The following tables summarize the expected quantitative data for the HPLC method validation.

These are representative values and should be determined experimentally for each specific

application.

Table 1: Chaetomin Calibration Curve Data (Example)
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Concentration (µg/mL) Peak Area

1 15,000

5 75,000

10 150,000

25 375,000

50 750,000

100 1,500,000

Correlation Coefficient (r²) > 0.999

Table 2: Method Validation Parameters (Representative Values)

Parameter Result

Linearity Range 1 - 100 µg/mL

Limit of Detection (LOD) 0.2 µg/mL

Limit of Quantification (LOQ) 0.7 µg/mL

Precision (%RSD) < 2%

Accuracy (Recovery %) 95 - 105%

Retention Time Approximately 12.2 min

Visualizations
Experimental Workflow
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Caption: Experimental workflow for chaetomin quantification.
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Chaetomin's Anticancer Signaling Pathway
Caption: Simplified signaling pathway of chaetomin's anticancer activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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